Gangliosides are a class of glycolipids widely distributed in the central nervous system and other tissues of mammals. They are composed of a sphingosine base linked to a fatty acid chain and a carbohydrate moiety, typically comprising sialic acid residues. Gangliosides play crucial roles in cell recognition, signaling, and modulation of immune responses. They are often used as biomarkers for various neurological disorders and cancers due to their altered expression patterns in these conditions. Research into gangliosides has shown potential in drug development targeting neural diseases such as Alzheimer's disease and multiple sclerosis.